2-(1H-Benzoimidazol-5-yl)-benzooxazol-5-ylamine
Overview
Description
The compound “2-(1H-Benzoimidazol-5-yl)-ethylamine dihydrochloride” is similar to the one you’re asking about . It’s an off-white solid with a molecular weight of 234.13 .
Molecular Structure Analysis
The molecular structure of a similar compound, “N-(2-Amino-1H-benzimidazol-5-yl)benzamide”, has been analyzed . It has a molecular weight of 252.27 g/mol and a molecular formula of C14H12N4O .Chemical Reactions Analysis
The compound HBPM has been studied for its excited state behaviors and probe-response mechanism . The study found that the strengthening intramolecular hydrogen bond in the S1 state may promote the excited state intramolecular proton transfer (ESIPT) reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “2-(1H-Benzoimidazol-5-yl)-benzooxazole”, have been analyzed . It has a molecular weight of 237.26 g/mol and a molecular formula of C14H11N3O .Scientific Research Applications
Antiparasitic and Antioxidant Activity
The compound has been used in the development of new benzimidazolyl-2-hydrazones with combined antiparasitic and antioxidant activity . These compounds have shown more effectiveness than clinically used anthelmintic drugs like albendazole and ivermectin .
Corrosion Inhibitors
Benzimidazole compounds, including the one , have been used as corrosion inhibitors for steels, pure metals, and alloys . They have shown effectiveness in extremely aggressive, corrosive acidic media .
Antimicrobial Potential
The compound has been used in the synthesis of new classes of hydrazones that have shown antimicrobial potential against various pathogens .
Research Chemical
The compound is also used as a research chemical in various scientific studies .
Excited-State Intramolecular Proton Transfer (ESIPT)
The compound can undergo an excited-state intramolecular proton transfer (ESIPT) when photoexcitation changes their charge density distribution .
Quantum Theoretical Studies
The compound has been used in quantum theoretical studies to predict the structure of compounds with inhibition properties .
Future Directions
properties
IUPAC Name |
2-(3H-benzimidazol-5-yl)-1,3-benzoxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O/c15-9-2-4-13-12(6-9)18-14(19-13)8-1-3-10-11(5-8)17-7-16-10/h1-7H,15H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGDMZBQVYDRREE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C3=NC4=C(O3)C=CC(=C4)N)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354831 |
Source
|
| Record name | 2-(1H-Benzoimidazol-5-yl)-benzooxazol-5-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-Benzoimidazol-5-yl)-benzooxazol-5-ylamine | |
CAS RN |
436086-85-0 |
Source
|
| Record name | 2-(1H-Benzoimidazol-5-yl)-benzooxazol-5-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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